2,2-Difluoro-1-(furan-2-yl)ethanamine;hydrochloride

• IUPAC Name: 2,2-difluoro-1-(furan-2-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C6H7F2NO.ClH/c7-6(8)5(9)4-2-1-3-10-4;/h1-3,5-6H,9H2;1H
• InChI Key: BFAILEZOAJHMRD-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(C(F)F)N.Cl
• Molecular Formula: C6H8ClF2NO
• Molecular Weight: 183.58 g/mol

Description

2,2-Difluoro-1-(furan-2-yl)ethanamine; hydrochloride is a chemical compound with various scientific research applications. It is commonly used in the field of medicinal chemistry and drug discovery. This compound has gained significant attention due to its potential therapeutic properties and unique structural features.

Scientific Research Applications

Chemical Synthesis and Reactivity

• Reformatsky Reactions

  The compound has been utilized in Reformatsky reactions with various aldehydes, using indium metal in aqueous media to produce α,α-difluoro-β-hydroxy ketones, demonstrating its utility in complex chemical synthesis processes (Chung, Higashiya, & Welch, 2001).

• Asymmetric Synthesis

  It has also been used in the asymmetric synthesis of enantiomers of certain compounds, showcasing its role in producing chiral building blocks for further chemical applications (Demir, Seşenoğlu, & Gerçek-Arkin, 2001).

• Diels-Alder Reactions

  The compound's involvement in unusual furan Diels-Alder reactions, highlighting its unique reactivity and potential in synthetic chemistry, has been explored (Griffith et al., 2006).

Biological and Biomedical Research

• Biocidal Properties

  Investigations into the biocidal properties of compounds related to 2,2-Difluoro-1-(furan-2-yl)ethanamine hydrochloride have been conducted, emphasizing its potential in developing new fungicides and bactericides (Saxena & Singh, 1994).

• Enzyme-Catalyzed Oxidation

  Its related compounds have been utilized in enzyme-catalyzed oxidation processes, which is significant for the production of biobased chemicals and polymers (Dijkman, Groothuis, & Fraaije, 2014).

Material Science and Engineering

• Polymer Synthesis

  The compound has been involved in the synthesis of novel biobased furan polyesters, demonstrating its utility in the development of new materials (Jiang et al., 2014).

• Electrochemical Applications

  Its derivatives have been explored in the context of electrochemical applications, such as in the development of supercapacitors, highlighting its potential in energy storage technologies (Mo et al., 2015).